Cas no 2034523-63-0 ([3-(4-phenyltriazol-1-yl)azetidin-1-yl]-(1-thiophen-2-ylcyclopentyl)methanone)

• Product Name: [3-(4-phenyltriazol-1-yl)azetidin-1-yl]-(1-thiophen-2-ylcyclopentyl)methanone
• CAS No: 2034523-63-0
• MF: C₂₁H₂₂N₄OS
• MW: 378.490582942963
• CID: 5379358
• Update Time: 2025-10-24

[3-(4-phenyltriazol-1-yl)azetidin-1-yl]-(1-thiophen-2-ylcyclopentyl)methanone Chemical and Physical Properties

Names and Identifiers

• [3-(4-phenyltriazol-1-yl)azetidin-1-yl]-(1-thiophen-2-ylcyclopentyl)methanone

• Inchi： 1S/C21H22N4OS/c26-20(21(10-4-5-11-21)19-9-6-12-27-19)24-13-17(14-24)25-15-18(22-23-25)16-7-2-1-3-8-16/h1-3,6-9,12,15,17H,4-5,10-11,13-14H2
• InChI Key： LDKCDFZRTCKRLZ-UHFFFAOYSA-N
• SMILES： C(N1CC(N2C=C(C3=CC=CC=C3)N=N2)C1)(C1(C2SC=CC=2)CCCC1)=O

Additional information on [3-(4-phenyltriazol-1-yl)azetidin-1-yl]-(1-thiophen-2-ylcyclopentyl)methanone

Comprehensive Analysis of [3-(4-phenyltriazol-1-yl)azetidin-1-yl]-(1-thiophen-2-ylcyclopentyl)methanone (CAS No. 2034523-63-0)

The compound [3-(4-phenyltriazol-1-yl)azetidin-1-yl]-(1-thiophen-2-ylcyclopentyl)methanone (CAS No. 2034523-63-0) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical research. This heterocyclic compound combines an azetidine core with triazole and thiophene moieties, making it a subject of interest for drug discovery programs targeting various biological pathways. Researchers are particularly intrigued by its molecular scaffold, which offers multiple sites for structural modification and optimization.

From a chemical perspective, the presence of both 1,2,3-triazole and thiophene rings in this molecule contributes to its potential as a bioisostere in medicinal chemistry. The azetidine ring, a four-membered nitrogen-containing heterocycle, has become increasingly important in drug design due to its conformational constraints and ability to improve pharmacokinetic properties. This combination of structural elements makes CAS No. 2034523-63-0 particularly valuable for exploring structure-activity relationships in various therapeutic areas.

The synthesis of [3-(4-phenyltriazol-1-yl)azetidin-1-yl]-(1-thiophen-2-ylcyclopentyl)methanone typically involves multi-step organic transformations, including click chemistry approaches for the triazole formation and subsequent coupling reactions. Recent advances in flow chemistry and microwave-assisted synthesis have improved the efficiency of producing such complex molecules, addressing common challenges in heterocyclic compound preparation. These technological advancements have made the compound more accessible for research purposes while maintaining high purity standards.

In the context of current research trends, this compound aligns with the growing interest in small molecule modulators of protein-protein interactions. The pharmaceutical industry is actively investigating similar structures for their potential as kinase inhibitors, GPCR modulators, and other therapeutic targets. The unique spatial arrangement of its functional groups suggests possible applications in addressing drug resistance challenges, a hot topic in antimicrobial and anticancer research.

Analytical characterization of CAS No. 2034523-63-0 typically employs advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry, and X-ray crystallography. These methods confirm the compound's structural integrity and purity, which are crucial for reliable biological evaluation. The growing availability of computational chemistry tools has also facilitated virtual screening of this molecule against various biological targets, accelerating the drug discovery process.

From a formulation perspective, the physicochemical properties of [3-(4-phenyltriazol-1-yl)azetidin-1-yl]-(1-thiophen-2-ylcyclopentyl)methanone present interesting challenges and opportunities. Its moderate lipophilicity, influenced by the thiophene and cyclopentyl groups, affects solubility and membrane permeability - key factors in drug development. Researchers are exploring various prodrug strategies and delivery systems to optimize its bioavailability, reflecting current trends in pharmaceutical technology.

The safety profile of this compound remains under investigation, with preliminary studies focusing on its metabolic stability and potential cytochrome P450 interactions. These aspects are particularly relevant given the increasing regulatory emphasis on ADME properties in early-stage drug development. The compound's structural features suggest it may serve as a valuable tool for studying drug metabolism pathways and designing molecules with improved safety characteristics.

In the broader context of chemical research, CAS No. 2034523-63-0 represents an excellent example of modern fragment-based drug design. Its modular structure allows for systematic exploration of chemical space, addressing the pharmaceutical industry's need for novel molecular entities with improved target selectivity. This approach aligns with current efforts to develop more efficient and cost-effective drug discovery pipelines.

The intellectual property landscape surrounding this compound and its analogs is evolving rapidly, with numerous patents filed for similar structures in recent years. This reflects the growing commercial interest in azetidine-containing compounds and their potential therapeutic applications. Researchers working with this molecule should remain aware of the competitive patent environment while exploring its full potential.

Looking ahead, [3-(4-phenyltriazol-1-yl)azetidin-1-yl]-(1-thiophen-2-ylcyclopentyl)methanone is poised to contribute significantly to several areas of chemical biology and medicinal chemistry. Its unique combination of structural features makes it a versatile building block for chemical probe development and target validation studies. As research continues, this compound may provide valuable insights into optimizing drug-like properties while maintaining structural novelty - a key challenge in contemporary drug discovery.